BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexanone Oxime: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core basic properties, structure, and
key chemical transformations of cyclohexanone oxime. It is intended to be a valuable
resource for professionals in research, science, and drug development who are working with or
exploring the applications of this versatile organic compound.

Core Properties

Cyclohexanone oxime (CAS No. 100-64-1) is a white to light tan crystalline solid at room
temperature.[1][2][3] It is a pivotal intermediate in industrial chemistry, most notably in the
synthesis of Nylon 6.[1][2][4]

The fundamental physicochemical properties of cyclohexanone oxime are summarized in the
table below for easy reference and comparison.
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Property Value Source
Chemical Formula CeH11NO [311415][6]
Molecular Weight 113.16 g/mol [11[31[41[5]
Melting Point 86-91 °C (187-196 °F) [1112]14]
Boiling Point 204-210 °C (399-410 °F) [1112114]
Appearance White to off-white crystalline (7]
solid
Solubility in Water Approx. 16 g/kg at 20 °C [2][4]

o Soluble in ethanol, ether, and
Other Solubilities ] [11[3]
other organic solvents

Vapor Density 3.91 (Heavier than air) [3]

Flash Point 110 °C (230 °F) [2][4]

Chemical Structure

Cyclohexanone oxime possesses the chemical formula CeH11NO. Its structure consists of a
six-membered cyclohexane ring where the carbonyl carbon has been converted into an oxime
functional group (C=N-OH). The IUPAC name for this compound is N-
cyclohexylidenehydroxylamine.[3] The presence of the C=N double bond and the hydroxyl
group attached to the nitrogen atom dictates its chemical reactivity, particularly its susceptibility
to the Beckmann rearrangement.

The molecule exists as a colorless solid, which can be crystallized as hexagonal prisms from
solvents like petroleum ether.[3]

Key Chemical Transformations and Signaling
Pathways

The most significant reaction involving cyclohexanone oxime is the Beckmann
rearrangement, an acid-catalyzed conversion of the oxime into e-caprolactam.[2][8][9] This
reaction is fundamental to the industrial production of Nylon 6.[10][11] The mechanism involves
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the protonation of the oxime's hydroxyl group, followed by a concerted migration of the alkyl
group anti-periplanar to the leaving group (water), leading to the formation of a seven-
membered lactam ring.[9][10]
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-H:0
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Caption: Mechanism of the Beckmann Rearrangement.

Experimental Protocols

A common laboratory-scale synthesis involves the condensation reaction between
cyclohexanone and hydroxylamine.[4][12] Hydroxylamine is often generated in situ from its salt,
such as hydroxylamine hydrochloride, by reacting it with a base like sodium acetate.[12]

Materials:

¢ Cyclohexanone

» Hydroxylamine hydrochloride
e Sodium acetate

o Ethanol

o Distilled water

Procedure:

 Dissolve hydroxylamine hydrochloride and sodium acetate in distilled water in a flask. This
generates the free hydroxylamine nucleophile.[12][13]
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In a separate beaker, dissolve cyclohexanone in ethanol to ensure its solubility in the
aqueous reaction medium.[12]

Add the cyclohexanone-ethanol solution to the aqueous hydroxylamine solution and mix
thoroughly.[12]

Allow the mixture to stand. The product, cyclohexanone oxime, is less soluble in water than
the reactant ketone and will precipitate out as crystals.[13]

If crystallization does not occur spontaneously, gentle heating followed by cooling can induce
precipitation.[12]

Isolate the crude product by filtration (e.g., vacuum filtration).[12][13]

For purification, recrystallize the crude product from a suitable solvent, such as ethanol or a
petroleum ether/water mixture.[7][12]
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1. Prepare Reactants
- Cyclohexanone in Ethanol
- Hydroxylamine HCI + NaOAc in Water

2. Mix Solutions
(Initiate Condensation Reaction)

3. Crystallization
(Product precipitates from solution)

4. |solate Crude Product
(Vacuum Filtration)

5. Recrystallization
(e.g., from Ethanol)

Pure Cyclohexanone Oxime Crystals

Click to download full resolution via product page
Caption: Experimental workflow for cyclohexanone oxime synthesis.

The structure and purity of synthesized cyclohexanone oxime are typically confirmed using a
variety of spectroscopic techniques.

¢ Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the
O-H stretch (around 3187 cm~1) and the C=N stretch (around 1669 cm~1).[14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectroscopy are
used to confirm the structure, showing distinct chemical shifts for the protons and carbons in
different environments within the cyclohexane ring and the oxime group.[14][15][16]
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e Mass Spectrometry (MS): The mass spectrum typically shows a molecular ion peak (or M+1
peak) at m/z = 113, confirming the molecular weight of the compound.[14]

Industrial Production and Application

Cyclohexanone oxime is almost exclusively used as an intermediate in the production of -
caprolactam, the monomer for Nylon 6. The industrial process generally follows three main
steps: the synthesis of cyclohexanone, its conversion to cyclohexanone oxime, and finally,
the Beckmann rearrangement to yield caprolactam.[17][18][19]
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Caption: Industrial production flow from cyclohexane to Nylon 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclohexanone Oxime: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123875#cyclohexanone-oxime-basic-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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